9-Chloroacridine

• IUPAC Name: 9-chloroacridine
• InChI: InChI=1S/C13H8ClN/c14-13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)13/h1-8H
• InChI Key: BPXINCHFOLVVSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)Cl
• Molecular Formula: C13H8ClN
• DSSTOX Substance ID: DTXSID4061622
• Molecular Weight: 213.66 g/mol
• CAS RN: 1207-69-8

Description

Synthesis Analysis

9-Chloroacridine can be synthesized through various chemical processes. A notable method involves the chlorination of N-phenyl anthranilic acid, which then affords this compound. This is followed by treatment with aromatic amines to obtain 9-substituted acridine derivatives (Kumar et al., 2012).

Molecular Structure Analysis

This compound exhibits interesting interactions at the molecular level. For example, it forms charge-transfer complexes with iodine, where the nitrogen-bound I2 molecule shows amphoteric behavior, acting as both a Lewis acid and a Lewis base (Rimmer et al., 2000).

Chemical Reactions and Properties

The chemical reactions of this compound are notable for their complexity. Its electrochemical behavior is pH-dependent and involves a diffusion-controlled irreversible process. Upon oxidation, it forms cation radical monomers and dimers, while reduction leads to the production of radical monomers stabilized by dimer formation (Rupar et al., 2020).

Physical Properties Analysis

The physical properties of this compound include its behavior under irradiation and its interaction with other compounds. For instance, irradiation in a degassed ethanol solution leads to its conversion to 9,9'-biacridyl, and subsequently to 9,9'-biacriden (Nakamaru et al., 1970).

Chemical Properties Analysis

This compound's chemical properties include its interaction with double-stranded DNA, where it intercalates into the DNA, inducing structural changes. This interaction is significant for insights into aspects of drug design during pharmaceutical development (Rupar et al., 2020).

Scientific Research Applications

• Electrochemical Behavior and DNA Interaction : 9Cl-A exhibits complex, pH-dependent, irreversible electrochemical behavior. It forms cation radicals and interacts with double-stranded DNA (dsDNA), intercalating into dsDNA and inducing structural changes. This property is significant for drug design in pharmaceutical development (Rupar et al., 2020).

• Analytical Chemistry Applications : 9Cl-A reacts with sulfonamides and local anesthetics, quenching fluorescence and enabling drug analysis in the 10^−5−10^−6M range. This method applies to various pharmaceuticals (Stewart & Wilkin, 1972).

• Synthesis of Acridine Derivatives : Chlorination of N-phenyl anthranilic acid with phosphorus oxychloride yields 9Cl-A. This forms the basis for synthesizing 9-substituted acridine derivatives, relevant in medicinal chemistry (Kumar et al., 2012).

• Colorimetric Determination in Pharmaceuticals : 9Cl-A is used in colorimetric methods for determining primary aromatic amines, such as local anesthetics, in pharmaceuticals. This method compares favorably with other analytical techniques (Stewart & Lotti, 1970).

• Charge-Transfer Complexes : 9Cl-A forms unusual charge-transfer complexes with iodine, displaying unique chemical behavior and thermal decomposition patterns. This is important for understanding molecular interactions in chemistry (Rimmer et al., 2000).

• Antimalarial Drug Research : 9Cl-A serves as a scaffold for synthesizing compounds tested against chloroquine-resistant Plasmodium falciparum, showcasing its potential in antimalarial drug development (Anderson et al., 2006).

• Photochemical Reactions : 9Cl-A undergoes photochemical reactions in ethanol solutions, forming biacridyl and biacriden, useful for understanding photochemical processes in organic chemistry (Nakamaru et al., 1970).

Mechanism of Action

Target of Action

The primary target of 9-Chloroacridine and its derivatives is DNA . The compound’s planar structure allows it to interact with DNA, specifically through a process known as intercalation . This interaction with DNA and related enzymes is principally responsible for the mode of action of acridine .

Mode of Action

This compound interacts with its target, DNA, through intercalation . This process involves the insertion of the planar acridine molecule between the base pairs of the DNA double helix . This intercalation is driven by charge transfer and π-stacking interactions, which eventually cause the helical structure of the DNA to unwind .

Biochemical Pathways

The intercalation of this compound into DNA affects various biological processes involving DNA and related enzymes . This interaction can disrupt normal cellular processes, leading to a range of downstream effects.

Result of Action

The intercalation of this compound into DNA can disrupt normal cellular processes, potentially leading to cell death . This property has led to the investigation of acridine derivatives, including this compound, as potential therapeutic agents for a range of disorders, including cancer, Alzheimer’s disease, and various infections .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s electrochemical behavior is a complex, pH-dependent, diffusion-controlled irreversible process . .

Safety and Hazards

9-Chloroacridine may cause respiratory irritation, serious eye irritation, and skin irritation. It is advised to avoid breathing dust, gas, or vapors, avoid contact with skin and eyes, use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition.

Future Directions

Acridine derivatives have found widespread use in organoelectronics, photophysics, material sciences, and biological sciences. More emphasis may be placed on the development of aza-acridine and other heteroatom-substituted acridine derivatives, as well as their synthesis procedures, in order to vary the type and position of the substituent on the acridine core and broaden the applicability of acridine derivatives.

Synthesis routes and methods

Procedure details

0.488 g (2.5 mmol) of 9-(10H)acridone, 2.5 ml of thionyl chloride and a catalytic amount (a few drops) of dimethylformamide were mixed at 80° C. After 30 min of stirring, the reaction mixture was evaporated, the residue was dissolved in chloroform and poured into cold aqueous ammonia. The ammonia solution was extracted several times with chloroform. The combined organic phases were washed with 2M ammonia solution, dried over sodium sulfate and evaporated to obtain 0.517 g (97%) of 9-chloroacridine.